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Compound of Interest

Compound Name: 2-Bromobenzoylacetonitrile

Cat. No.: B1278727 Get Quote

Technical Guide: Physical Properties of 2-
Bromobenzoylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromobenzoylacetonitrile, with the CAS Number 53882-80-7, is a chemical compound of

interest in organic synthesis and drug discovery. Its molecular structure, featuring a brominated

benzene ring attached to a benzoylacetonitrile core, makes it a potential intermediate for the

synthesis of various heterocyclic compounds and pharmacologically active molecules. An

understanding of its physical properties, such as melting point and solubility, is fundamental for

its effective use in research and development, including reaction setup, purification, and

formulation.

This technical guide provides a comprehensive overview of the methodologies used to

determine the melting point and solubility of organic compounds like 2-
Bromobenzoylacetonitrile. While specific experimental data for this compound is not readily

available in the public domain, this guide furnishes detailed experimental protocols to enable

researchers to ascertain these crucial parameters.
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Physicochemical Properties
A summary of the basic physicochemical identifiers for 2-Bromobenzoylacetonitrile is

provided below. The melting point and solubility are key physical properties that require

experimental determination.

Property Value

IUPAC Name 3-(2-bromophenyl)-3-oxopropanenitrile

Synonyms 2-Bromobenzoylacetonitrile

CAS Number 53882-80-7

Molecular Formula C₉H₆BrNO

Molecular Weight 224.06 g/mol

Appearance Yellow powder[1]

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, melting typically occurs over a narrow temperature range. The

sharpness of the melting point is often used as an indicator of purity.

Quantitative Data
The specific melting point of 2-Bromobenzoylacetonitrile is not widely reported in scientific

literature or chemical databases. The following table is provided as a template for recording

experimentally determined values.

Parameter Temperature (°C)

Onset of Melting

Completion of Melting

Melting Range

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1278727?utm_src=pdf-body
https://www.chemimpex.com/products/17975
https://www.benchchem.com/product/b1278727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Capillary Melting Point
Determination
This protocol outlines the determination of the melting point range of a solid organic compound

using a capillary melting point apparatus.

Materials and Equipment:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of 2-Bromobenzoylacetonitrile (finely powdered)

Mortar and pestle

Spatula

Thermometer (if not integrated into the apparatus)

Safety goggles

Procedure:

Sample Preparation:

Place a small amount of 2-Bromobenzoylacetonitrile into a clean, dry mortar and gently

grind it into a fine powder using a pestle.

Press the open end of a capillary tube into the powdered sample, forcing a small amount

of the solid into the tube.

Invert the capillary tube and tap the sealed end gently on a hard surface to pack the

sample tightly into the bottom of the tube. The packed sample should be approximately 2-

3 mm in height.

Apparatus Setup:
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Ensure the melting point apparatus is clean and calibrated.

Carefully insert the capillary tube containing the sample into the designated slot in the

heating block of the apparatus.

If using a manual apparatus, ensure the thermometer is correctly positioned with the bulb

close to the sample.

Melting Point Measurement:

Turn on the heating element of the apparatus.

For an unknown sample, a preliminary rapid heating can be performed to estimate the

approximate melting range. Allow the apparatus to cool before performing a more accurate

measurement.

For the accurate measurement, set the heating rate to a slow and steady increase,

typically 1-2 °C per minute, as the temperature approaches the expected melting point.

Observe the sample closely through the magnifying lens.

Record the temperature at which the first drop of liquid appears (onset of melting).

Continue to observe the sample and record the temperature at which the last solid crystal

melts (completion of melting).

The two recorded temperatures constitute the melting point range.

Post-Measurement:

Turn off the heating element and allow the apparatus to cool down.

Carefully remove the capillary tube and dispose of it in the appropriate glass waste

container.

Solubility Profile
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of

a substance fundamentally depends on the physical and chemical properties of both the solute

and the solvent.

Quantitative and Qualitative Data
Specific quantitative solubility data for 2-Bromobenzoylacetonitrile in various solvents is not

readily available. The structural features of 2-Bromobenzoylacetonitrile, including a polar

nitrile group, a ketone, and a large nonpolar bromophenyl group, suggest it will be sparingly

soluble in water and more soluble in organic solvents. The following table is a template for

recording experimental solubility observations.

Solvent
Qualitative Solubility (e.g.,
Soluble, Sparingly Soluble,
Insoluble)

Quantitative Solubility (
g/100 mL at a specific
temperature)

Water

Ethanol

Methanol

Acetone

Dichloromethane

Toluene

Hexane

Ethyl Acetate

Experimental Protocol: Qualitative and Semi-
Quantitative Solubility Determination
This protocol describes a method to determine the qualitative and semi-quantitative solubility of

a solid organic compound in various solvents.

Materials and Equipment:
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Test tubes and rack

Vortex mixer or stirring rods

Graduated pipettes or cylinders

Analytical balance

Spatula

Sample of 2-Bromobenzoylacetonitrile

A selection of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Safety goggles and appropriate gloves

Procedure:

Qualitative Solubility Assessment:

Place a small, consistent amount (e.g., 10 mg) of 2-Bromobenzoylacetonitrile into a

series of labeled test tubes.

To each test tube, add 1 mL of a different solvent.

Vigorously agitate the mixture using a vortex mixer or by stirring with a clean glass rod for

a set period (e.g., 1-2 minutes).

Visually observe each tube to determine if the solid has completely dissolved.

Record the results as "soluble," "sparingly soluble" (if partially dissolved), or "insoluble."

Semi-Quantitative Solubility Determination (for solvents where the compound is soluble):

Weigh a specific amount of 2-Bromobenzoylacetonitrile (e.g., 100 mg) and place it in a

test tube.

Add a small, measured volume of the solvent (e.g., 0.5 mL) to the test tube.
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Agitate the mixture until the solid is fully dissolved.

Continue to add small, measured increments of the solute until a saturated solution is

formed (i.e., a small amount of undissolved solid remains after thorough mixing).

Record the total mass of the solute and the total volume of the solvent used to create the

saturated solution.

Calculate the approximate solubility in g/100 mL.

It is recommended to perform this at a controlled temperature.

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for determining the melting point and

solubility of 2-Bromobenzoylacetonitrile.
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Melting Point Determination Solubility Determination

Prepare Finely Powdered Sample

Pack Sample into Capillary Tube

Place in Melting Point Apparatus

Heat Slowly (1-2 °C/min)

Record Onset and Completion of Melting

Determine Melting Range

End: Physical Properties
Profiled

Add Known Mass of Solute to Test Tubes

Add Known Volume of Various Solvents

Agitate Vigorously

Observe and Record Qualitative Solubility

Perform Semi-Quantitative Determination (if soluble)

Calculate Approximate Solubility

Start: Characterize
2-Bromobenzoylacetonitrile
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Caption: Workflow for determining the physical properties of 2-Bromobenzoylacetonitrile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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